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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537

Introduction

Meprylcaine is a local anesthetic with stimulant properties, structurally related to dimethocaine.
[1] It functions primarily by blocking voltage-gated sodium channels in neuronal cell
membranes, which is crucial for the propagation of nerve impulses.[2] Additionally,
Meprylcaine exhibits inhibitory action on the reuptake of monoamine neurotransmitters,
including dopamine, norepinephrine, and serotonin.[1] In cell culture applications, Meprylcaine
is a valuable tool for investigating neuronal signaling, cytotoxicity, and the mechanisms of local
anesthesia.[3] Proper preparation of stock solutions is critical to ensure experimental
reproducibility, accuracy, and the integrity of cellular models. These application notes provide a
detailed protocol for the preparation, storage, and application of Meprylcaine stock solutions
for in vitro research.

Meprylcaine Properties

Meprylcaine is typically used in its hydrochloride salt form to enhance stability and aqueous
solubility.[3] The following tables summarize the key chemical and physical properties of
Meprylcaine and its hydrochloride salt.

Table 1: Chemical Properties of Meprylcaine and Meprylcaine Hydrochloride
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Property Meprylcaine Meprylcaine Hydrochloride
[2-methyl-2- 2-methyl-2-
IUPAC Name (propylamino)propyl] (propylamino)propy! benzoate
benzoate[4] hydrochloride[5]
Synonyms Oracaine, Epirocaine[1][6] Oracaine Hydrochloride
Molecular Formula C14H21NO2[1][4] C14H21NOz2 « HCI[6]
Molecular Weight 235.32 g/mol [1][4] 271.8 g/mol [6]
CAS Number 495-70-5[1][7] 956-03-6[3][6]
Appearance Yellow Oil[7] Solid[6]
Table 2: Solubility of Meprylcaine Hydrochloride
Solvent Solubility Notes
DMSO Sparingly Soluble (1-10 Use fresh, anhydrous DMSO
mg/mL)[6] for best results.[8]
A suitable solvent for creating
Ethanol Soluble (= 10 mg/mL)[6] high-concentration stock
solutions.[9]
Direct dissolution in aqueous
PBS (pH 7.2) Soluble (= 10 mg/mL)[6]

buffers is possible.

Experimental Protocols

Protocol for Preparation of a 10 mM Meprylcaine HCI
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell culture experiments.

Materials:
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Meprylcaine Hydrochloride (FW: 271.8 g/mol )[6]

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Sterile 0.22 um syringe filter

Sterile syringes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
Meprylcaine HCI needed.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 271.8 g/mol x 1000 mg/g = 2.718 mg

Weigh Compound: In a sterile environment (e.g., a chemical fume hood or biological safety
cabinet), accurately weigh 2.718 mg of Meprylcaine HCI| and place it into a sterile
microcentrifuge tube or vial.

Dissolution: Add 1 mL of sterile, cell culture grade DMSO to the tube containing the
Meprylcaine HCI.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if needed.

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a sterile
0.22 um syringe filter into a new sterile, light-protected (amber) tube. This step is crucial for
removing any potential microbial contamination.
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o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[8] Label each aliquot clearly with the compound name, concentration, date, and
solvent. Store at -20°C for long-term stability. A common practice is to store stock solutions

for up to one year at -80°C in a solvent.[8]

Workflow for Meprylcaine Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.selleckchem.com/products/mepivacaine-hydrochloride.html
https://www.selleckchem.com/products/mepivacaine-hydrochloride.html
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Calculate Mass
(e.g., 2.718 mg for 1 mL of 10 mM)

!

Weigh Meprylcaine HCI

v

Add Sterile Solvent
(e.g., 1 mL DMSO)

!

Vortex to Dissolve

Processing f$ Cell Culture

Sterile Filter (0.22 pm)

!

Aliguot into Single-Use Tubes

Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Meprylcaine stock solution.
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Protocol for Preparing Working Solutions in Cell Culture
Medium

Working solutions are prepared by diluting the high-concentration stock solution into the
complete cell culture medium to achieve the desired final concentration for treating cells.

Materials:

e 10 mM Meprylcaine HCI stock solution

e Complete cell culture medium (e.g., DMEM with 10% FBS)
 Sterile conical tubes and pipettes

Procedure:

e Thaw Stock Solution: Remove an aliquot of the 10 mM Meprylcaine HCI stock solution from
the freezer and allow it to thaw at room temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your experiment. For example, to prepare 1 mL of a 100 uM working
solution from a 10 mM stock:

o Vi=(C2xV2)/Ca
o V1=(100 uM x 1 mL) /10,000 uM = 0.01 mL or 10 pL

« Dilution: Pre-warm the complete cell culture medium to 37°C. In a sterile tube, add 990 pL of
the pre-warmed medium. Add 10 pL of the 10 mM stock solution to the medium.

e Mixing: Mix gently by pipetting up and down or by inverting the tube. Avoid vigorous
vortexing, which can damage media components.

o Final Solvent Concentration: It is critical to keep the final concentration of the organic solvent
(e.g., DMSO) low to prevent solvent-induced cytotoxicity. The final DMSO concentration
should typically not exceed 0.5%, with <0.1% being preferable.[10][11] In the example
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above, the final DMSO concentration is 1%. This may be too high for some cell lines, and an
intermediate dilution step may be necessary.

Table 3: Example Dilution Scheme for Meprylcaine Working Solutions

Stock Desired Final Volume of Stock Final DMSO
Concentration Concentration per 1 mL Medium Concentration
10 mM 100 pM 10 pL 1.0%

10 mM 50 uM 5L 0.5%

10 mM 10 uM 1L 0.1%

10 mM 1uM 0.1 pL 0.01%

1 mM (Intermediate) 10 uM 10 pyL 0.1%

Application: Cytotoxicity Assessment

A common application for Meprylcaine solutions in cell culture is to assess its cytotoxic effects
on a given cell line. The MTT assay is a standard colorimetric method for evaluating cell
viability.

General Protocol for MTT Cytotoxicity Assay

Procedure:

o Cell Seeding: Seed cells (e.g., SH-SY5Y human neuroblastoma cells) in a 96-well plate at a
density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[10][12]

o Treatment: Prepare a series of Meprylcaine working solutions at different concentrations
(e.g., 1 UM to 1000 uM) in complete cell culture medium.

o Exposure: Remove the old medium from the cells and add 100 uL of the Meprylcaine
working solutions to the respective wells. Include a vehicle control (medium with the same
final DMSO concentration as the highest Meprylcaine dose) and an untreated control.
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 Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a 5%
CO:z incubator.[10]

o MTT Addition: After incubation, add 10 pyL of MTT solution (5 mg/mL in PBS) to each well and
incubate for 4 hours at 37°C.[10][12]

e Formazan Solubilization: Carefully remove the medium and add 100 pL of DMSO to each
well to dissolve the resulting formazan crystals.[10][12]

e Measurement: Quantify the absorbance at 540-570 nm using a microplate reader. Cell
viability is expressed as a percentage relative to the vehicle-treated control cells.

Meprylcaine's Mechanism of Action

As a local anesthetic, Meprylcaine's primary mechanism is the blockade of voltage-gated
sodium channels. This action prevents the influx of sodium ions necessary for the
depolarization of the neuronal membrane, thereby inhibiting the generation and propagation of
action potentials.
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Caption: Meprylcaine blocks the neuronal voltage-gated sodium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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